N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-4-methylbenzamide

• IUPAC Name: N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-4-methylbenzamide
• InChI: InChI=1S/C22H20N4O3/c1-14-4-6-15(7-5-14)22(27)24-17-12-16(8-9-19(17)28-2)18-13-26-20(23-18)10-11-21(25-26)29-3/h4-13H,1-3H3,(H,24,27)
• InChI Key: COYOQJGKHCRWEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C3=CN4C(=N3)C=CC(=N4)OC)OC
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-4-methylbenzamide, also known as MIB-1, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer treatment. MIB-1 belongs to the class of small molecule inhibitors that target protein kinases, which are enzymes that play a crucial role in cell signaling pathways.

Scientific Research Applications

• Antimicrobial Applications : Research by Desai et al. (2013) involved the synthesis of compounds similar in structure to N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-4-methylbenzamide, which demonstrated notable antibacterial activity against Gram-positive and Gram-negative bacteria, as well as antifungal effects. These findings suggest potential applications in treating microbial diseases, particularly bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

• Cancer Research : Almeida et al. (2018) synthesized and studied selenylated imidazo[1,2-a]pyridines for their efficacy against breast cancer cells. The study indicated that these compounds could inhibit cell proliferation and induce apoptosis, suggesting potential applications in breast cancer chemotherapy (Almeida et al., 2018).

• Cardiovascular Research : Research by Lynch et al. (1988) on compounds structurally similar to N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-4-methylbenzamide, specifically pimobendan, highlighted its positive inotropic and coronary vasodilator activities. This suggests potential applications in treating heart conditions, especially where increased cardiac output is beneficial (Lynch, Kitzen, Hoff, & Lucchesi, 1988).

• Neurological Research : Barlin et al. (1994) synthesized and evaluated compounds, including those structurally related to N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-4-methylbenzamide, for their central nervous system activity. The study suggested potential applications in neurological research, particularly in the context of their interaction with brain receptors (Barlin, Davies, Davis, & Harrison, 1994).